2-Phenyl-9-ethyl-2,3-dihydroimidazo(1,2-a)benzimidazole hydrochloride
Overview
Description
2-Phenyl-9-ethyl-2,3-dihydroimidazo(1,2-a)benzimidazole hydrochloride is a heterocyclic compound that belongs to the class of benzimidazole derivatives. These compounds are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties . The unique structure of this compound makes it a subject of interest in various scientific research fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Phenyl-9-ethyl-2,3-dihydroimidazo(1,2-a)benzimidazole hydrochloride typically involves the condensation of ortho-phenylenediamine with benzaldehyde derivatives under acidic conditions. This reaction forms the benzimidazole core, which is then further modified to introduce the phenyl and ethyl groups . Common reagents used in this synthesis include sodium metabisulphite as an oxidation agent and various solvents such as chloroform and acetic acid .
Industrial Production Methods
Industrial production methods for this compound often involve multi-step synthesis processes that ensure high yield and purity. These methods may include the use of automated reactors and continuous flow systems to optimize reaction conditions and minimize by-products .
Chemical Reactions Analysis
Types of Reactions
2-Phenyl-9-ethyl-2,3-dihydroimidazo(1,2-a)benzimidazole hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like nitric acid to form nitro derivatives.
Reduction: Reduction reactions can be performed using hydrogenation techniques to modify the aromatic ring.
Substitution: Halogenation, such as bromination, can occur at specific positions on the benzimidazole ring.
Common Reagents and Conditions
Oxidation: Nitric acid in acetone.
Reduction: Hydrogen gas with a palladium catalyst.
Substitution: Bromine in glacial acetic acid.
Major Products Formed
Oxidation: Nitro derivatives of the benzimidazole ring.
Reduction: Reduced aromatic compounds.
Substitution: Halogenated benzimidazole derivatives.
Scientific Research Applications
2-Phenyl-9-ethyl-2,3-dihydroimidazo(1,2-a)benzimidazole hydrochloride has a wide range of scientific research applications:
Comparison with Similar Compounds
Similar Compounds
Uniqueness
2-Phenyl-9-ethyl-2,3-dihydroimidazo(1,2-a)benzimidazole hydrochloride is unique due to its specific substitution pattern, which imparts distinct pharmacological properties. The presence of the ethyl group at the 9-position and the phenyl group at the 2-position enhances its biological activity compared to other benzimidazole derivatives .
Properties
| 111679-15-3 | |
Molecular Formula |
C17H18ClN3 |
Molecular Weight |
299.8 g/mol |
IUPAC Name |
4-ethyl-2-phenyl-1,2-dihydroimidazo[1,2-a]benzimidazole;hydrochloride |
InChI |
InChI=1S/C17H17N3.ClH/c1-2-19-15-10-6-7-11-16(15)20-12-14(18-17(19)20)13-8-4-3-5-9-13;/h3-11,14H,2,12H2,1H3;1H |
InChI Key |
VLBUNDVCASHYHZ-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C2=CC=CC=C2N3C1=NC(C3)C4=CC=CC=C4.Cl |
Origin of Product |
United States |
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